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Mps1-IN-1 Mps1-IN-1 1-[3-methoxy-4-[[4-(2-propan-2-ylsulfonylanilino)-1H-pyrrolo[2,3-b]pyridin-6-yl]amino]phenyl]-4-piperidinol is a member of piperidines.
Brand Name: Vulcanchem
CAS No.: 1125593-20-5
VCID: VC0001801
InChI: InChI=1S/C28H33N5O4S/c1-18(2)38(35,36)26-7-5-4-6-23(26)30-24-17-27(32-28-21(24)10-13-29-28)31-22-9-8-19(16-25(22)37-3)33-14-11-20(34)12-15-33/h4-10,13,16-18,20,34H,11-12,14-15H2,1-3H3,(H3,29,30,31,32)
SMILES: CC(C)S(=O)(=O)C1=CC=CC=C1NC2=CC(=NC3=C2C=CN3)NC4=C(C=C(C=C4)N5CCC(CC5)O)OC
Molecular Formula: C28H33N5O4S
Molecular Weight: 535.7 g/mol

Mps1-IN-1

CAS No.: 1125593-20-5

Cat. No.: VC0001801

Molecular Formula: C28H33N5O4S

Molecular Weight: 535.7 g/mol

* For research use only. Not for human or veterinary use.

Mps1-IN-1 - 1125593-20-5

Description 1-[3-methoxy-4-[[4-(2-propan-2-ylsulfonylanilino)-1H-pyrrolo[2,3-b]pyridin-6-yl]amino]phenyl]-4-piperidinol is a member of piperidines.
CAS No. 1125593-20-5
Molecular Formula C28H33N5O4S
Molecular Weight 535.7 g/mol
IUPAC Name 1-[3-methoxy-4-[[4-(2-propan-2-ylsulfonylanilino)-1H-pyrrolo[2,3-b]pyridin-6-yl]amino]phenyl]piperidin-4-ol
Standard InChI InChI=1S/C28H33N5O4S/c1-18(2)38(35,36)26-7-5-4-6-23(26)30-24-17-27(32-28-21(24)10-13-29-28)31-22-9-8-19(16-25(22)37-3)33-14-11-20(34)12-15-33/h4-10,13,16-18,20,34H,11-12,14-15H2,1-3H3,(H3,29,30,31,32)
Standard InChI Key NMJMRSQTDLRCRQ-UHFFFAOYSA-N
SMILES CC(C)S(=O)(=O)C1=CC=CC=C1NC2=CC(=NC3=C2C=CN3)NC4=C(C=C(C=C4)N5CCC(CC5)O)OC
Canonical SMILES CC(C)S(=O)(=O)C1=CC=CC=C1NC2=CC(=NC3=C2C=CN3)NC4=C(C=C(C=C4)N5CCC(CC5)O)OC
Appearance Assay:≥98%A crystalline solid

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